Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0014964 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol 130727-41-2 C17H36O4S
VC0015002 22-Keto-21-thia-3,6,9-trioxatricosan-1-ol 130727-50-3 C19H38O5S
VC0014971 Genistein-2’,3’,5’,6’-d4 (Major) 187960-08-3 C15H10O5
VC0014968 1,2-O-Isopropylidene-α-D-xylofuranose 20031-21-4 C8H14O5
VC0014969 1,2-Dioleoyl-3-linoleoyl-rac-glycerol 2190-20-7 C₅₇H₁₀₂O₆
VC0015010 Conjugated Linoleic Acid, 90per cent(Mixture of Isomers) 22880-03-1 C18H32O2
VC0015015 1H-Pyrazolo[3,4-d]pyrimidin-4-amine 2380-63-4 C5H5N5
VC0014957 3-(3-Pyridyl)acrylaldehyde 28447-15-6 C8H7NO
VC0014962 Cyclopamine-KAAD 306387-90-6 C₄₄H₆₃N₃O₄
VC0014975 2,3-Diphenylquinoxaline-6-carboxylic Acid 32387-96-5 C21H14N2O2
VC0014972 2,3-Diphenylquinoxaline-6-carboxylic Acid 2-Hydroxyethyl Amide 332404-53-2 C23H19N3O2
VC0014983 8-[(1S,2R)-1,2-Dihydroxy-3-methylbut-3-enyl]-7-methoxychromen-2-one 37126-91-3 C15H16O5
VC0014955 (D)-2-Bromo-3-phenylpropionic Acid 42990-55-6 C9H9BrO2
VC0015018 4-Hydroxybenzyl Methanethiosulfonate 491868-12-3 C8H10O3S2
VC0014965 2,3-Diphenyl-5,8-diaminopyrazino[2,3-d]pyridazine 52197-22-5 C18H14N6
VC0014974 2,3-Dicyano-5,6-diphenylpyrazine 52197-23-6 C18H10N4
VC0014958 (E)-Ethyl 3-(pyridin-3-yl)acrylate 59607-99-7 C10H11NO2
VC0014970 5-Ethyl-5-(4-hydroxyphenyl)imidazolidine-2,4-dione 61837-66-9 C11H12N2O3
VC0014973 1-Nitrohexane 646-14-0 C6H13NO2
VC0014959 3-(3-Pyridyl)-2-propen-1-ol 69963-46-8 C8H9NO
VC0014963 4,4’-Dithiobisphenylbutyric Acid 72007-92-2 C20H22O4S2
VC0014960 (2Z,4E)-2-Fluoro-5-pyridin-3-ylpenta-2,4-dienoic acid 887355-36-4 C10H8FNO2
VC0014961 2,4-Dimethoxy-7H-pyrrolo[2,3-d]pyrimidine 90057-09-3 C8H9N3O2
VC0015016 N-(NBD-Aminohexanoyl) D-erythro-Sphingosine 94885-02-6 C30H49N5O6
VC0014956 3-Bromo-6-pyridinecarbonitrile 97483-77-7 C6H3BrN2